Cas no 1338989-80-2 (4-(3-bromophenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(3-bromophenoxy)butane-1-sulfonyl chloride
• CAS No: 1338989-80-2
• MF: C₁₀H₁₂BrClO₃S
• MW: 327.622480392456
• CID: 6239473
• PubChem ID: 64198847
• Update Time: 2025-06-11

4-(3-bromophenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenoxy)butane-1-sulfonyl chloride
• EN300-1144944
• AKOS013518825
• 1338989-80-2

• Inchi： 1S/C10H12BrClO3S/c11-9-4-3-5-10(8-9)15-6-1-2-7-16(12,13)14/h3-5,8H,1-2,6-7H2
• InChI Key： QDDSKLJWHBGRMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCCCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 325.93791g/mol
• Monoisotopic Mass: 325.93791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(3-bromophenoxy)butane-1-sulfonyl chloride

Comprehensive Overview of 4-(3-bromophenoxy)butane-1-sulfonyl chloride (CAS No. 1338989-80-2)

4-(3-bromophenoxy)butane-1-sulfonyl chloride (CAS No. 1338989-80-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its bromophenoxy and sulfonyl chloride functional groups, serves as a versatile intermediate for constructing complex molecules. Its unique structure enables participation in cross-coupling reactions, nucleophilic substitutions, and polymer modifications, making it invaluable in modern chemical R&D.

The growing demand for high-performance intermediates in drug discovery has spotlighted compounds like 4-(3-bromophenoxy)butane-1-sulfonyl chloride. Researchers frequently search for "sulfonyl chloride applications" or "bromophenoxy derivatives in medicinal chemistry," reflecting its relevance in developing targeted therapies and bioconjugation techniques. Its role in creating PET tracers for diagnostic imaging further aligns with trends in precision medicine.

From a synthetic perspective, the electrophilic nature of the sulfonyl chloride group facilitates reactions with amines and alcohols, yielding sulfonamides or sulfonate esters—key motifs in API manufacturing. The 3-bromophenoxy moiety enhances reactivity in Pd-catalyzed couplings, addressing queries like "how to functionalize bromoarenes." This dual functionality positions the compound as a bridge between heterocyclic chemistry and material science.

Environmental and safety considerations are critical when handling 4-(3-bromophenoxy)butane-1-sulfonyl chloride. While not classified as hazardous under standard protocols, proper storage (anhydrous conditions, inert atmosphere) is essential to maintain stability. Industry searches for "best practices for sulfonyl chloride storage" underscore this need. Recent studies also explore its potential in green chemistry applications, such as catalytic recycling of byproducts.

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry—topics frequently queried alongside "CAS 1338989-80-2 analysis methods." The bromine atom provides a heavy atom effect for X-ray crystallography, aiding in structural confirmation during crystallography-driven drug design workflows.

In material science, the compound’s ability to modify surface properties sparks interest in "sulfonyl-based polymer coatings." Its incorporation into self-assembled monolayers (SAMs) demonstrates utility in nanotechnology and sensor development, responding to trending searches about "functionalized surfaces for biosensors."

Market analyses reveal expanding use of 4-(3-bromophenoxy)butane-1-sulfonyl chloride in high-value agrochemicals, particularly for crop protection agents. The bromine substitution pattern influences bioactivity, aligning with agricultural researchers’ queries about "halogenated phenoxy compounds." Regulatory-compliant synthesis routes are increasingly documented to meet REACH and FDA guidelines.

Future directions include exploring its click chemistry compatibility and photoaffinity labeling potential—areas gaining traction in chemical biology forums. As synthetic methodologies evolve, this compound’s role in late-stage functionalization strategies continues to grow, answering industry demands for atom-efficient transformations.